Cas no 57438-45-6 (2-methyl-2-4-(propan-2-yl)phenylpropanoic acid)

• Product Name: 2-methyl-2-4-(propan-2-yl)phenylpropanoic acid
• CAS No: 57438-45-6
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 947042
• PubChem ID: 11959034
• Update Time: 2023-11-27

2-methyl-2-4-(propan-2-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, -alpha-,-alpha--dimethyl-4-(1-methylethyl)- (9CI)
• 2-(4-isopropylphenyl)-2-methylpropanoic acid
• SBB093705
• 2-methyl-2-[4-(methylethyl)phenyl]propanoic acid
• 2-methyl-2-[4-(propan-2-yl)phenyl]propanoic acid
• 2-methyl-2-4-(propan-2-yl)phenylpropanoic acid

• Inchi： 1S/C13H18O2/c1-9(2)10-5-7-11(8-6-10)13(3,4)12(14)15/h5-9H,1-4H3,(H,14,15)
• InChI Key： VYNVSKVXVAZPSN-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids